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A comprehensive analysis of experimentally determined values and methodologies for the

Lutetium-176 decay constant, crucial for accurate Lu-Hf geochronology and other applications.

The precise and accurate determination of the Lutetium-176 (¹⁷⁶Lu) decay constant is of

paramount importance for the Lu-Hf isotopic dating system, a cornerstone of modern

geochronology. Over the years, numerous studies have sought to constrain this value,

employing a variety of experimental techniques. However, discrepancies between different

methodologies have led to ongoing reassessment and refinement. This guide provides a

comparative overview of the key experimental determinations of the ¹⁷⁶Lu decay constant,

details the underlying methodologies, and presents the data in a clear, comparative format to

aid researchers, scientists, and drug development professionals in their understanding and

application of the Lu-Hf system.

Comparative Analysis of ¹⁷⁶Lu Decay Constant and
Half-Life Determinations
The determination of the ¹⁷⁶Lu decay constant has been approached through two primary

methods: direct counting experiments and the cross-calibration of Lu-Hf ages with other well-

established isotopic dating systems, such as the Uranium-Lead (U-Pb) system, in geological

samples of known age. The table below summarizes key experimentally determined values for

the ¹⁷⁶Lu decay constant (λ) and its corresponding half-life (t₁/₂).
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Decay Constant (λ)
(x 10⁻¹¹ yr⁻¹)

Half-Life (t₁/₂)
(Billion years)

Method Reference

1.867 ± 0.007 37.1
Commonly Accepted

Value

1.867 ± 0.008 37.0 ± 0.2

U-Pb and Lu-Hf

isochrons on

terrestrial rocks

Söderlund et al.

(2004)

1.866 ± 0.009 37.1 ± 0.2

U-Pb and Lu-Hf

isochrons on mafic

intrusions

1.94 ± 0.07 35.7 ± 1.4
Lu-Hf isochron on

eucrite meteorites

Tatsumoto et al.

(1981)

1.98 35.0

Comparison of Sm-Nd

and Lu-Hf isochrons

on meteorites

Bizzarro et al. (2003)

1.96 ± 0.08 35.3 ± 1.4
Lu-Hf isochron on

eucrite meteorites

~2.1 x 10¹⁰ years ~21
Gamma ray emission

rate

Arnold (1964), Glover

and Watt (1957)

4.05 ± 0.09 x 10¹⁰

years
40.5 ± 0.9 Ge γ-ray spectrometry

3.78 x 10¹⁰ years 37.8 -

Discrepancies in the determined values have been attributed to various factors, including the

analytical techniques employed and the nature of the samples analyzed. For instance, early

determinations using eucrite meteorites yielded higher decay constants (and thus shorter half-

lives) compared to those derived from terrestrial minerals. It was later suggested that thermal

and shock metamorphism in eucrites may have disturbed the Lu-Hf systematics. More recent

studies focusing on chondrite meteorites and cross-calibration with the U-Pb system in pristine

terrestrial rocks have converged on a decay constant of approximately 1.867 x 10⁻¹¹
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To cite this document: BenchChem. [Reassessment of the Lutetium-176 Decay Constant: A
Comparative Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078081#reassessment-of-the-lutetium-176-decay-
constant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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